Cas no 844885-18-3 (3-Chloro-3',5,5'-trifluorobenzophenone)

• Product Name: 3-Chloro-3',5,5'-trifluorobenzophenone
• CAS No: 844885-18-3
• MF: C₁₃H₆ClF₃O
• MW: 270.634353160858
• CID: 890086
• PubChem ID: 2757935
• Update Time: 2025-04-19

3-Chloro-3',5,5'-trifluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3',5,5'-trifluorobenzophenone
• (3-chloro-5-fluorophenyl)-(3,5-difluorophenyl)methanone
• (3-chloro-5-fluorophenyl)(3,5-difluorophenyl)methanone
• 844885-18-3
• AKOS016018483
• (3-Chloro-5-fluoro-phenyl)-(3,5-difluoro-phenyl)-methanone
• MFCD06201526
• DTXSID80374079

• MDL： MFCD06201526
• Inchi： 1S/C13H6ClF3O/c14-9-1-7(2-10(15)5-9)13(18)8-3-11(16)6-12(17)4-8/h1-6H
• InChI Key： XFGRJWZHVBYIPC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C1C=C(C=C(C=1)F)F)=O)F

Computed Properties

• Exact Mass: 270.00600
• Monoisotopic Mass: 270.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 358.8°C at 760 mmHg
• Flash Point: 170.8°C
• Refractive Index: 1.546
• PSA: 17.07000
• LogP: 3.98830

3-Chloro-3',5,5'-trifluorobenzophenone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38